2-[(1-naphthylmethyl)thio]-1,3-benzoxazole

• IUPAC Name: 2-(naphthalen-1-ylmethylsulfanyl)-1,3-benzoxazole
• InChI: InChI=1S/C18H13NOS/c1-2-9-15-13(6-1)7-5-8-14(15)12-21-18-19-16-10-3-4-11-17(16)20-18/h1-11H,12H2
• InChI Key: LDGCSJYDINWTRT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CSC3=NC4=CC=CC=C4O3
• Molecular Formula: C18H13NOS
• Molecular Weight: 291.4 g/mol

Description

2-[(1-naphthylmethyl)thio]-1,3-benzoxazole is a useful research compound. Its molecular formula is C18H13NOS and its molecular weight is 291.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 291.07178521 g/mol and the complexity rating of the compound is 350. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Photophysical Properties and Applications

The study by Phatangare et al. (2013) on the photophysical behavior of ESIPT-inspired fluorescent 2-(4-benzo[d]oxazol-2-yl)naphtho[1,2-d]oxazol-2-yl)phenol, synthesized from a related compound, highlights its potential in sensing applications. The compound shows sensitivity to its micro-environment, displaying dual emission in non-polar solvents and a single short wavelength emission in polar solvents. This sensitivity, along with the large Stokes shift, makes it a candidate for fluorescence-based sensors and probes in various analytical applications (Phatangare et al., 2013).

Antimicrobial and Antifungal Applications

Another study by Phatangare et al. (2013) focused on the synthesis of fluorescent 4-(1,3-benzoxazol-2-yl)-2-phenylnaphtho[1,2-d][1,3]oxazole derivatives, which demonstrated good in vitro antibacterial and antifungal activities. These findings suggest the potential use of these compounds in developing new antimicrobial agents, offering a novel approach to combat resistant microbial strains (Phatangare et al., 2013).

Antioxidant, Anticancer, and Enzyme Inhibition Applications

A 2022 study by Skrzypek et al. investigated novel benzoxazole and naphthoxazole analogs for their broad spectrum of biological activities, including cholinesterase inhibition, anticancer, and antioxidant properties. These compounds showed promising results in these areas, indicating potential applications in therapeutic interventions for neurodegenerative diseases like Alzheimer's and cancer treatment strategies (Skrzypek et al., 2022).

Material Science and Organic Electronics

Research on the synthesis and characterization of 2-substituted naphtho[1,2-d]oxazole derivatives revealed their potential applications in material science and organic electronics. These compounds exhibit properties suitable for use in the synthesis of bioactive structures and may possess potent biological and photochromatic activities, suggesting their utility in the development of organic light-emitting diodes (OLEDs) and other electronic devices (Kumar et al., 2020).